Cas no 120511-73-1 (Anastrozole)

• Product Name: Anastrozole
• CAS No: 120511-73-1
• MF: C₁₇H₁₉N₅
• MW: 293.3663
• MDL: MFCD00866298
• CID: 63501
• PubChem ID: 2187
• Update Time: 2025-10-21

Anastrozole Chemical and Physical Properties

Names and Identifiers

• Anastrozole
• ICI-D-1033
• ARIMIDEX
• 1-[3,5-DI-(1-METHYL-1-CYANO)-ETHYL]-BENZYL-1,2,4-TRIAZOLE
• ANASTRAZOLE
• tetramethyl-5-(1h-1,2,4-triazol-1ylmethyl) 1,3-benzenediacetionitrile
• ZD-1033
• 2,2'-(5-((1H-1,2,4-Triazol-1-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)
• Anastrozole (Arimidex)
• Anatrozole
• Anti-Estrogen AI Arimidex
• 1,3-benzenediacetonitrile
• Anastrol
• Anastrolozole
• Anastrozol
• ZD1033
• ICI-D1033
• a,a,a′,a′-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• MDPT
• Astrozole
• 2;2"-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
• 3-Phenylene]bis(2-methyl-propiononitrile
• zd
• Anastrozole iMpurity
• ZD 1033
• ICI D1033
• 2Z07MYW1AZ
• alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
• 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
• YBBLVLTVTVSKRW-UHFFFAOYSA-N
• C17H19N5
• Anastrozole, 98%
• NSC719344
• 2,2'-[
• NSC-719344
• ANASTROZOLE [USP IMPURITY]
• 2,2'-[5-(1H-1,2,4-triazole-1-yl-methyl)-1,3-phenylene]di(2-methyl propionitrile)
• AB00639929-10
• AC-4234
• MLS006011961
• ANASTROZOLE [MART.]
• HMS2235M06
• Anastrozole; 2,2'-[5-(1H-1,2,4-Triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
• 2,2'-(5-(1H-1,2,4-Triazol-1-ylmethyl)-1,3-phenylene)di(2-methylpropionitrile)
• BRD-K52172416-001-11-4
• ANASTROZOLE [INN]
• HMS3369K05
• MFCD00866298
• Z1515385077
• ANASTROZOLE [USAN]
• L02BG03
• alpha1,alpha1,alpha3,alpha3-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• SR-01000759390
• GLXC-03925
• NCGC00164619-04
• D00960
• HSDB 7462
• NC00359
• AB00639929_11
• ANASTROZOLE (MART.)
• GTPL5137
• BCP02090
• .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-M-BENZENEDIACETONITRILE
• ICI-D 1033
• CAS-120511-73-1
• ANASTROZOLE (EP MONOGRAPH)
• 2,2'-[5-(1H-1,2,4-triazol-1-yl-methyl)-1,3-phenylene]-di(2-methyl propionitrile)
• NSC 759855
• ANASTROZOLE [USP-RS]
• BDBM10015
• 1,3-Benzenediacetonitrile, alpha,alpha,alpha',alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• CHEMBL1399
• CHEBI:2704
• Alpha,alpha,alpha', alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• AKOS015894980
• SB17304
• A2370
• MLS000759396
• Tox21_303568
• .alpha.,.alpha.',.alpha.'-tetramethyl-5(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
• NCGC00164619-02
• HY-14274
• Q419143
• NSC-759855
• alpha, alpha, alpha', alpha'-tetramethylyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• HMS2052M11
• ANASTROZOLE [JAN]
• HMS2089N10
• SW197739-4
• EN300-118709
• Anastrozole [USAN:USP:INN:BAN]
• ANASTROZOLE [HSDB]
• SMR000466301
• DB01217
• Anastrozole?
• HMS3394M11
• ANASTROZOLE (USP IMPURITY)
• Arimidex (TN)
• Anastrozole- Bio-X
• CCRIS 9352
• BT164176
• 2;2'-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
• 2-[3-(1-cyano-1-methylethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl]-2-methylpropanenitrile
• HMS3715B05
• Asiolex
• A804526
• 2-[3-(1-cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
• BCP9000301
• 1,.alpha.,alpha.,alpha.',.alpha.'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• ANASTROZOLE [WHO-DD]
• Anastrozole (JP18/USP/INN)
• 1,3-BENZENEDIACETONITRILE,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• C08159
• DTXCID202607
• NCGC00257356-01
• 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]di(2-methylpropiononitrile)
• MLS001424217
• 1,3-BENZENEDIACETONITRILE,alpha,alpha,alpha',alpha'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• HMS3866K03
• Anastrozole (USAN:USP:INN:BAN)
• Arimidex (AstraZeneca)
• 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropionitrile)
• AB00639929_13
• SCHEMBL9726
• alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
• ANASTROZOLE [USP MONOGRAPH]
• AB00639929-06
• Pharmakon1600-01502278
• Anastrozole Tablets
• AB00639929-09
• 2-[3-(2-cyano-2-propyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropiononitrile
• CCG-101109
• s1188
• BRD-K52172416-001-10-6
• ANASTROZOLE [ORANGE BOOK]
• CS-0716
• a,a,a',a'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
• Rvg-106400
• Tox21_112238
• AB00639929-08
• HMS3742O21
• NSC 719344
• ANASTROZOLE (USP MONOGRAPH)
• HMS3654I18
• 120511-73-1
• 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methyl-propanenitrile
• SR-01000759390-5
• ANASTROZOLE [MI]
• Tox21_112238_1
• ANASTROZOLE [EP MONOGRAPH]
• BCPP000401
• ANASTROZOLE (USP-RS)
• 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
• 2-(3-(1-Cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropanenitrile
• NSC759855
• NS00005588
• UNII-2Z07MYW1AZ
• KS-5052
• DTXSID9022607
• NCGC00164619-01
• SR-01000759390-4
• STL451008
• anastrozolum
• 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)

• MDL： MFCD00866298
• Inchi： 1S/C17H19N5/c1-16(2,9-18)14-5-13(8-22-12-20-11-21-22)6-15(7-14)17(3,4)10-19/h5-7,11-12H,8H2,1-4H3
• InChI Key： YBBLVLTVTVSKRW-UHFFFAOYSA-N
• SMILES： C1(=CC(CN2C=NC=N2)=CC(C(C)(C)C#N)=C1)C(C)(C)C#N

Computed Properties

• Exact Mass: 293.16400
• Monoisotopic Mass: 293.164046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 81-82 ºC
• Boiling Point: 469.7±55.0 °C at 760 mmHg
• Flash Point: 237.9±31.5 °C
• Refractive Index: 1.791
• Solubility: DMSO: soluble40mg/mL
• PSA: 78.29000
• LogP: 2.92876
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Solubility: Insoluble

Anastrozole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H360
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 60-61-22
• Safety Instruction： S26; S37/39
• RTECS：CZ1465000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes